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Compound of Interest

Compound Name: 3-Phenylpropanal

Cat. No.: B7769412 Get Quote

Introduction

3-Phenylpropanal, also known as hydrocinnamaldehyde, is an aromatic aldehyde with the

chemical formula C₉H₁₀O.[1] It is a valuable precursor in organic synthesis due to the reactivity

of its aldehyde functional group. Found naturally in plants like cinnamon, it is widely utilized as

a key building block in the fragrance, flavor, and pharmaceutical industries.[1][2] Its

characteristic green, floral, and melon-like scent also makes it a significant ingredient in

perfumery.[2][3] This document provides detailed application notes and experimental protocols

for several key synthetic transformations using 3-phenylpropanal, intended for researchers,

scientists, and professionals in drug development.
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Precursor

Key Synthetic Transformations

Product Classes

3-Phenylpropanal

Catalytic HydrogenationReductive Amination Wittig Reaction Knoevenagel CondensationGrignard Reaction

Primary & Secondary Alcohols
(Fragrance, Pharma Intermediates)

Primary, Secondary & Tertiary Amines
(Pharmaceuticals) Substituted Alkenes α,β-Unsaturated Products

3-Phenylpropanal 3-Phenyl-1-propanol

 Hydrogenation 

+ H₂

Catalyst (e.g., Raney Ni, Pt/C)
Solvent, Temp, Pressure

3-Phenylpropanal

N-substituted 3-Phenylpropan-1-amine

 Reductive Amination 

+ R¹R²NH Reducing Agent (e.g., NaBH₃CN)
Acid Catalyst (optional)
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3-Phenylpropanal

Substituted Alkene + Ph₃P=O

 Wittig Olefination 

+ Ph₃P=CHR (Ylide)Solvent (e.g., THF)
Temperature

3-Phenylpropanal

α,β-Unsaturated Product

 Knoevenagel Condensation 

+ Z-CH₂-Z' Base Catalyst (e.g., Piperidine)
Solvent, Heat

3-Phenylpropanal

Magnesium Alkoxide Intermediate

 Nucleophilic Addition 

+ R-MgX

Secondary Alcohol

 Protonation 

1. Anhydrous Ether/THF

2. H₃O⁺ (Workup)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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